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Introduction
PIKfyve-IN-1 is a potent, cell-active, and selective chemical probe for the lipid kinase PIKfyve.

[1] PIKfyve is the primary enzyme responsible for synthesizing phosphatidylinositol-3,5-

bisphosphate (PtdIns(3,5)P₂) and phosphatidylinositol-5-phosphate (PtdIns5P) from its

substrate, phosphatidylinositol-3-phosphate (PtdIns3P).[2][3][4] As a critical regulator of

endolysosomal trafficking, PIKfyve plays a crucial role in numerous cellular processes,

including lysosome homeostasis, autophagy, and endocytic cargo transport.[3][4][5][6]

Inhibition of PIKfyve with PIKfyve-IN-1 leads to a series of distinct and observable cellular

phenotypes. The most prominent of these is the formation of large cytoplasmic vacuoles, which

are swollen endosomes and lysosomes resulting from impaired membrane fission and

trafficking.[4][5][7][8] This disruption of lysosomal function also blocks autophagic flux, leading

to the accumulation of autophagosomes.[7][9][10] Due to its central role in these pathways,

targeting PIKfyve is an active area of research for various therapeutic applications, including

cancer, neurodegenerative diseases, and virology.[1][9][11][12]

These application notes provide a comprehensive guide to using PIKfyve-IN-1 in cell culture,

including its biochemical properties, detailed experimental protocols, and the key cellular

pathways it modulates.
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Data Presentation
Quantitative data for PIKfyve-IN-1 is summarized below to facilitate experimental design.

Table 1: Biochemical and Cellular Potency of PIKfyve-IN-1

Assay Type Target IC50 Value Notes

Enzymatic Assay PIKfyve 6.9 nM

In vitro
biochemical assay
measuring direct
inhibition of the
enzyme.[1][13][14]

NanoBRET Assay PIKfyve 4.0 nM

Cell-based target

engagement assay in

HEK293T cells.[1][13]

Viral Replication MHV Coronavirus 23.5 nM

Inhibition of Murine

Hepatitis Virus

replication.[1]

| Viral Replication | SARS-CoV-2 | 19.5 nM | Inhibition of SARS-CoV-2 replication.[1] |

Table 2: Effective Concentrations of Various PIKfyve Inhibitors in Cell Culture
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Inhibitor Cell Line Assay
Effective
Concentration
(IC50)

Reference

WX8
12 Cancer Cell
Lines

Cell Viability (3
days)

Median IC50:
0.2 µM

[15]

WX8
8 Normal

Fibroblast Lines

Cell Viability (3

days)

Median IC50: 2.7

µM
[15]

Apilimod

Mouse

Embryonic

Fibroblasts

Viability (18h,

serum-starved)
20 nM [2]

YM201636

Mouse

Embryonic

Fibroblasts

Viability (18h,

serum-starved)
800 nM [2]

| PIK5-12d (PROTAC) | VCaP Prostate Cancer | Cell Proliferation | 522.3 nM |[9] |

Note: The effective concentration can vary significantly depending on the cell type, treatment

duration, and specific endpoint being measured. The values above serve as a starting point for

dose-response experiments.

Signaling Pathways and Experimental Workflows
Visual representations of the core signaling pathway affected by PIKfyve-IN-1 and a typical

experimental workflow are provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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